Cas no 2680797-79-7 (benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2680797-79-7
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 5634871
• PubChem ID: 165942462
• Update Time: 2025-07-21

benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288683
• benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate
• 2680797-79-7

• Inchi： 1S/C18H16N2O2/c19-11-14-6-8-16-15(10-14)7-9-17(16)20-18(21)22-12-13-4-2-1-3-5-13/h1-6,8,10,17H,7,9,12H2,(H,20,21)
• InChI Key： NEFHAALMDZKHBQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C2C=CC(C#N)=CC=2CC1)=O

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate

Introduction to Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2680797-79-7)

Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate, with the chemical formula C₁₇H₁₄N₂O₂ and a CAS number of 2680797-79-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a complex indene core structure, making it a subject of considerable interest in medicinal research. The presence of a cyano group at the 5-position of the indene ring enhances its reactivity and potential biological activity, which has been a focus of recent studies.

The indene scaffold is known for its versatility in drug design due to its ability to adopt multiple conformations and interact with biological targets in various ways. In particular, the 5-cyano-substituted indene derivative has shown promise in several preclinical studies as a potential lead for developing novel therapeutic agents. The benzyl moiety in the carbamate group not only stabilizes the molecule but also contributes to its solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Molecular docking studies have suggested that Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and other chronic inflammatory diseases. These findings are supported by experimental data showing that analogs of this compound exhibit significant anti-inflammatory properties in vitro.

In addition to its potential therapeutic applications, Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate has been explored for its role in chemical synthesis. The unique structure of this compound provides a versatile platform for further functionalization, allowing chemists to develop derivatives with enhanced properties. For instance, modifications at the cyano group or the indene ring can lead to compounds with improved pharmacokinetic profiles or targeted biological activities.

The synthesis of Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported efficient synthetic routes that utilize readily available starting materials and mild reaction conditions. These methods include condensation reactions between appropriate carbamic acid derivatives and cyano-substituted indene precursors, followed by benzyl esterification to introduce the carbamate group.

The pharmacological profile of Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate has been evaluated through various in vitro assays. These studies have revealed that the compound exhibits moderate potency against several target enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, suggesting its potential for further development into a clinical drug.

The development of new drugs often involves a thorough understanding of their metabolic pathways and interactions with biological systems. Metabolomic studies on Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate have provided insights into how the body processes this compound. These studies indicate that it undergoes biotransformation primarily through oxidative and hydrolytic processes, leading to predictable metabolic products. This information is crucial for designing clinical trials and predicting potential side effects.

The future directions for research on Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate include exploring its efficacy in animal models of disease and conducting Phase I clinical trials in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate preclinical findings into tangible therapeutic benefits for patients. Additionally, advances in green chemistry principles may enable more sustainable synthetic methods for producing this compound on an industrial scale.

In conclusion, Benzyl N-(5-cyano-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2680797-79-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activity make it an attractive candidate for further research and development. As our understanding of drug design and synthesis continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.